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Compound of Interest

Compound Name:
1-(4-cyanophenyl)-N-

methylmethanesulfonamide

CAS No.: 191868-23-2

Cat. No.: B1278053

Get Quote

Executive Summary & Structural Context[1][2][3][4]
[5][6]
This guide details the structural elucidation of 1-(4-cyanophenyl)-N-
methylmethanesulfonamide (Formula:

, MW: 210.25 g/mol ).[1]

In medicinal chemistry, this scaffold acts as a critical intermediate for anti-arrhythmic agents

(class III) and specific protease inhibitors. The structural challenge lies in distinguishing this

specific isomer from its regioisomers, particularly N-methyl-4-cyanobenzenesulfonamide

(where the sulfonamide is directly attached to the aromatic ring) and various alkylated

impurities.[1]

The Core Analytical Directive: To confirm the structure, we must validate three distinct

connectivity points:
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The Para-Substitution: Confirming the 1,4-disubstitution pattern on the benzene ring.

The Sulfonyl Spacer: Proving the existence of the methylene (

) bridge between the ring and the sulfonyl group (distinguishing it from a direct sulfonamide).

The N-Methylation: Confirming the methyl group is attached to the nitrogen, not the oxygen

(sulfonate ester) or the benzylic carbon.

Synthetic Context & Impurity Profiling[1][7]
Understanding the synthesis is prerequisite to identifying spectral impurities. The most common

route involves the chlorosulfonation of 4-cyanobenzyl derivatives.[1]

Common Impurities to Monitor:
Hydrolysis Product: 4-cyanophenylmethanesulfonic acid (Loss of methylamine).[1]

Des-cyano analog: If starting material purity is low.[1]

Bis-alkylated amine:

-dimethyl analog (if excess methylamine is used).[1]

Figure 1: Synthetic pathway and origin of critical impurities.
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Mass Spectrometry (MS) Validation[1]
Technique: ESI-HRMS (Electrospray Ionization - High Resolution).[1] Mode: Positive Ion (

) and Negative Ion (

).

Protocol & Expected Data
Molecular Ion:

Calculated Monoisotopic Mass: 210.0463 Da.

Acceptance Criteria:

ppm.

Observation: A strong peak at

(

).[1]

Fragmentation Pattern (MS/MS): Sulfonamides exhibit characteristic fragmentation useful for

structural proof.[2]
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Fragment (

)
Loss Structural Insight

211 - Parent Ion

147

Diagnostic: Loss of

is characteristic of

sulfonamides.

116

Formation of the 4-

cyanobenzyl carbocation (

).[1]

104 -

4-cyanophenyl radical cation

(indicates benzylic cleavage).

[1]

Author's Note: The presence of the

116 peak is the first strong evidence of the benzylic methylene group. If the sulfonamide were
directly on the ring, the primary fragment would be the phenyl cation (

102).

Infrared Spectroscopy (FT-IR)[1]
Technique: ATR (Attenuated Total Reflectance) on solid neat sample.[1]

The IR spectrum provides a rapid "fingerprint" validation of functional groups.[3]

Nitrile (

): Look for a sharp, distinct band at 2225–2235 cm⁻¹. This confirms the para-cyano group
remains intact.

Sulfonamide (

):
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Asymmetric Stretch: 1320–1340 cm⁻¹.

Symmetric Stretch: 1150–1170 cm⁻¹.

Secondary Amine (

): A single sharp band around 3250–3300 cm⁻¹.

Differentiation: A primary amide (

) would show two bands.[1] A tertiary amine (impurity) would show none.[1]

Nuclear Magnetic Resonance (NMR) Elucidation
This is the definitive step. We utilize DMSO-d6 as the solvent.[1] Why DMSO-d6? Chloroform (

) often encourages rapid exchange of sulfonamide protons, broadening the NH signal into the
baseline. DMSO stabilizes the NH via hydrogen bonding, allowing us to see the

coupling.[1]

A. 1H NMR (400 MHz, DMSO-d6)[1]
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Chemical Shift
(

ppm)

Multiplicity Integration Assignment
Structural
Logic

7.85
Doublet (

Hz)
2H

Ar-H (ortho to

CN)

Part of AA'BB'

system.[1]

Deshielded by

CN.

7.55
Doublet (

Hz)
2H

Ar-H (meta to

CN)

Part of AA'BB'

system.[1]

7.05
Broad Quartet (

Hz)
1H NH

Crucial: The

quartet

multiplicity

proves the NH is

attached to a

methyl group (

).

4.45 Singlet 2H Benzylic

Crucial: Appears

as a singlet.[4][5]

It does not

couple to the NH

(blocked by

). Confirms the

connectivity.

2.58
Doublet (

Hz)
3H

N-Methyl (

)

Couples to the

NH.[1] If

is added, this

collapses to a

singlet.

B. 13C NMR (100 MHz, DMSO-d6)
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Nitrile Carbon: ~118.5 ppm.

Aromatic Carbons:

Quaternary (ipso to CN): ~110 ppm.[1]

Quaternary (ipso to

): ~136 ppm.[1][6]

Aromatic CH: ~132 ppm and ~129 ppm.

Benzylic

:56.0 – 58.0 ppm. (This is significantly upfield compared to a direct aromatic attachment,
validating the methylene spacer).

N-Methyl:29.0 ppm.[1][6]

C. 2D NMR Correlation Map (The "Proof")
To rigorously prove the connectivity, we use HMBC (Heteronuclear Multiple Bond Correlation).

HMBC Correlation 1: The Benzylic protons (4.45 ppm) will show a strong correlation to the

Aromatic Quaternary Carbon (136 ppm). This links the side chain to the ring.

HMBC Correlation 2: The N-Methyl protons (2.58 ppm) will not show correlations to the

aromatic ring, confirming they are isolated by the sulfonyl group.

NOESY (Nuclear Overhauser Effect): A weak spatial correlation may be observed between

the N-Methyl protons and the Benzylic protons, confirming the folding of the sulfonamide, but

no through-bond coupling exists.[1]
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Figure 2: NMR Connectivity Logic. Blue indicates the Benzylic system; Red indicates the N-Methylamine system.
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[1]
Validation Checklist (Self-Correcting Protocol)
Before releasing the batch or data, perform these checks:

The D2O Shake Test:

Action: Add 2 drops of

to the NMR tube.

Result: The signal at 7.05 ppm (NH) must disappear. The doublet at 2.58 ppm (

) must collapse into a sharp singlet.

Failure Mode: If the doublet remains a doublet, the proton is on a carbon (impurity), not

nitrogen.

The Integration Ratio:
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Ensure the ratio of Aromatic H (4) : Benzylic H (2) : Methyl H (3) is exact.[1] Deviations

suggest the presence of the bis-methylated impurity (

).[1]

Melting Point:

Sulfonamides are highly crystalline. A sharp melting point (range < 2°C) is required. Broad

ranges indicate hydrolysis products (sulfonic acids).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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